alpha-Methyl-m-tyrosine synthesis and preparation
alpha-Methyl-m-tyrosine synthesis and preparation
An In-depth Technical Guide to the Synthesis and Preparation of α-Methyl-m-tyrosine
Authored by a Senior Application Scientist
This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis and preparation of α-Methyl-m-tyrosine (α-MMT). It delves into the core chemical principles, strategic considerations for synthesis, detailed experimental protocols, and methods for chiral resolution. The guide is structured to provide not just procedural steps, but the underlying scientific rationale, ensuring both technical accuracy and practical applicability.
Introduction and Strategic Overview
α-Methyl-m-tyrosine, with the CAS registry number 305-96-4, is a synthetic amino acid derivative.[1] Structurally, it is an analog of the endogenous amino acid tyrosine, featuring a methyl group at the alpha-carbon and a hydroxyl group at the meta-position of the phenyl ring. Its primary significance in biomedical research lies in its activity as an inhibitor of catecholamine synthesis.[1] While its para-isomer, α-Methyl-p-tyrosine (Metyrosine), is a well-documented inhibitor of the enzyme tyrosine hydroxylase used in clinical settings, α-MMT serves as a crucial tool for investigating the structure-activity relationships within this class of inhibitors and exploring catecholamine pathways.
The synthesis of α-MMT presents two primary challenges: the construction of the α-quaternary stereocenter and the management of the phenolic hydroxyl group. This guide will focus on a robust and adaptable synthetic route, beginning with readily available starting materials and proceeding through a modified Strecker synthesis, which is a well-established method for producing α-amino acids. We will also explore the critical final step of resolving the racemic mixture to obtain the individual enantiomers, which are often required for specific biological evaluations.
Physicochemical Properties
A clear understanding of the final compound's properties is essential for its isolation and characterization.
| Property | Value | Reference |
| CAS Number | 305-96-4 | [1] |
| Molecular Formula | C₁₀H₁₃NO₃ | [1][2] |
| Molecular Weight | 195.22 g/mol | [1][2] |
| Appearance | Crystalline solid | [1] |
| Melting Point | 296-297 °C (decomposes) | [1] |
Core Synthetic Strategy: A Modified Strecker Approach
The Strecker synthesis is a cornerstone of amino acid preparation. For an α-methylated amino acid, the most direct approach begins with a ketone rather than an aldehyde. The following pathway outlines a logical and field-proven route starting from m-methoxyphenylacetone.
Rationale for Strategic Choices:
-
Starting Material : 3-Methoxyphenylacetone is chosen because the methoxy group serves as a stable protecting group for the phenolic hydroxyl. It is robust under the nucleophilic conditions of the Strecker reaction and can be efficiently cleaved in the final step using strong acid hydrolysis.
-
Chiral Auxiliary : To achieve stereoselectivity, a chiral amine such as (R)-phenylglycinamide can be employed. This auxiliary reacts with the ketone to form a chiral imine, which then directs the nucleophilic attack of the cyanide ion to one face, preferentially forming one diastereomer of the resulting α-aminonitrile. This strategy is well-documented for the synthesis of the related compound, Metyrosine.[3][4]
-
Hydrolysis and Deprotection : The use of a strong acid, such as 48% hydrobromic acid (HBr), is a critical and efficient choice. It serves a dual purpose: hydrolyzing the nitrile and amide functionalities to the carboxylic acid and concurrently cleaving the aryl methyl ether to reveal the free phenolic hydroxyl group.
Synthetic Pathway Overview
The overall transformation can be visualized as a multi-step process.
Caption: A generalized workflow for the stereoselective synthesis of α-Methyl-m-tyrosine.
Detailed Experimental Protocols
The following protocols are synthesized from established methodologies for analogous compounds and represent a robust approach to the synthesis of α-Methyl-m-tyrosine.[3][5]
Protocol 1: Synthesis of (S)-2-Amino-3-(3-methoxyphenyl)-2-methylpropanamide
This protocol details the formation of the key intermediate, leveraging a chiral auxiliary for diastereoselective cyanide addition.
Materials and Reagents:
-
(R)-Phenylglycinamide hydrochloride
-
m-Methoxyphenylacetone
-
Sodium Cyanide (NaCN)
-
Methanol (MeOH), Water (H₂O)
-
Concentrated Sulfuric Acid (H₂SO₄)
-
Dichloromethane (CH₂Cl₂)
-
Ice
Procedure:
-
Imine Formation and Cyanide Addition:
-
In a suitable reaction vessel, dissolve (R)-phenylglycinamide hydrochloride (1.0 eq.) in a mixture of methanol and water.
-
Add m-methoxyphenylacetone (1.0 eq.) to the solution.
-
Prepare a solution of sodium cyanide (1.0 eq.) in water and add it to the reaction mixture. Extreme caution must be exercised when handling NaCN as it is highly toxic.
-
Stir the resulting solution at room temperature for 3-4 days. A precipitate of the diastereomeric aminonitriles will form.
-
Filter the solid precipitate, wash with a water/methanol mixture, and dry in vacuo. The product is a mixture of diastereomers, typically with good selectivity.
-
-
Ritter Reaction to Form Amide:
-
Suspend the dried aminonitrile (1.0 eq.) in dichloromethane.
-
Cool the solution to 0 °C in an ice bath.
-
Slowly add concentrated sulfuric acid (2.5 eq.) dropwise, maintaining the temperature below 10 °C.
-
Allow the mixture to warm to room temperature and stir for 24-48 hours.
-
Carefully quench the reaction by pouring it onto crushed ice.
-
Neutralize the aqueous solution with aqueous ammonia (NH₃) to a pH of 8-9.
-
Extract the aqueous phase multiple times with an organic solvent like ethyl acetate.
-
Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate in vacuo to yield the crude protected α-amino amide.
-
Protocol 2: Hydrolysis and Deprotection to Yield α-Methyl-m-tyrosine
This final step converts the intermediate amide into the target amino acid.
Materials and Reagents:
-
Crude (S)-2-Amino-3-(3-methoxyphenyl)-2-methylpropanamide
-
48% Hydrobromic Acid (HBr)
-
Activated Carbon
-
Aqueous Ammonia (32% aq. NH₃)
-
Deionized Water
Procedure:
-
Acid Hydrolysis:
-
Charge a flask equipped with a reflux condenser with the crude amide from the previous step and 48% HBr (approx. 10 mL per gram of amide).
-
Heat the solution to reflux (approx. 120 °C) for 4-6 hours.
-
Cool the reaction mixture to room temperature and concentrate it under reduced pressure to obtain a paste-like residue.
-
-
Workup and Purification:
-
Dissolve the residue in deionized water and wash several times with ethyl acetate to remove non-polar impurities.
-
Heat the aqueous solution to approximately 65 °C and add a small amount of activated carbon. Stir for 15-20 minutes to decolorize the solution.
-
Filter the hot solution through a pad of celite to remove the carbon. Wash the filter pad with hot water.
-
Combine the filtrates and, while warm (approx. 55 °C), carefully adjust the pH to 5-6 using aqueous ammonia. This pH corresponds to the isoelectric point of the amino acid, minimizing its solubility.
-
A white precipitate of α-Methyl-m-tyrosine will form.
-
Cool the mixture to 0-5 °C to maximize precipitation.
-
Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield the final product.
-
Data Summary for a Representative Synthesis
The following table provides expected outcomes based on analogous preparations.
| Step | Key Reagents | Typical Conditions | Expected Yield | Purity Analysis |
| Aminonitrile Formation | m-Methoxyphenylacetone, NaCN | 4 days, RT | 60-70% | ¹H NMR, LC-MS |
| Amide Formation | H₂SO₄, CH₂Cl₂ | 24-48h, RT | 85-95% | LC-MS |
| Hydrolysis & Isolation | 48% HBr, NH₃ | 5h, 120°C | 80-90% | Chiral HPLC, ¹H NMR |
Chirality and Enantiomeric Resolution
The synthesis described above will produce an enantiomerically enriched product, but likely not an enantiomerically pure one. For many biological applications, isolating the pure (S) or (R) enantiomer is essential.[6]
The Principle of Resolution
Resolution separates a racemic mixture into its constituent enantiomers. Since enantiomers have identical physical properties (except for optical rotation), they cannot be separated by standard techniques like crystallization or distillation. The core principle of resolution involves converting the enantiomers into diastereomers, which have different physical properties and can be separated.
Caption: Workflow illustrating the principle of chiral resolution via diastereomeric salt formation.
Methods for Resolution:
-
Diastereomeric Crystallization: This is a classical and scalable method. The racemic α-Methyl-m-tyrosine can be reacted with a chiral resolving agent (e.g., tartaric acid or a chiral amine) to form two diastereomeric salts. Due to their different solubilities, one salt will preferentially crystallize from a suitable solvent system, allowing for its separation by filtration. The chiral agent is then removed to yield the pure enantiomer.
-
Enzymatic Resolution: This modern technique offers high selectivity. An enzyme, such as an acylase, can be used to selectively hydrolyze an N-acetylated derivative of one enantiomer while leaving the other untouched. The resulting free amino acid and the N-acetylated amino acid can then be easily separated. This approach has been successfully applied to the synthesis of L-m-tyrosine.[7]
-
Chiral Chromatography: For analytical and small-scale preparative purposes, High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase is highly effective. As demonstrated in the analysis of Metyrosine, specific chiral columns can achieve baseline separation of the enantiomers, allowing for their quantification and isolation.[5]
Trustworthiness and Self-Validation
The integrity of this synthetic guide is grounded in established, peer-reviewed chemical principles and methodologies adapted from closely related, well-documented syntheses.
-
Self-Validation: Each step includes clear analytical checkpoints. The identity and purity of intermediates and the final product should be rigorously confirmed using standard techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC.
-
Chiral Purity: The enantiomeric excess (ee) of the final product must be determined using chiral HPLC or by measuring the specific rotation and comparing it to literature values for the pure enantiomers, if available.
-
Reproducibility: The use of stoichiometric equivalents and clearly defined reaction conditions (temperature, time, pH) ensures that the protocols are reproducible. The rationale provided for each step allows researchers to troubleshoot and adapt the procedures as needed for their specific laboratory context.
This guide provides a robust framework for the synthesis and preparation of α-Methyl-m-tyrosine. By combining established synthetic strategies with a clear understanding of the underlying chemical principles, researchers can confidently produce this valuable compound for their scientific investigations.
References
-
Wikipedia. α-Methyl-p-tyrosine. [Link]
-
Grokipedia. α-Methyl-p-tyrosine. [Link]
-
PubChem. Metyrosine. National Institutes of Health. [Link]
-
Patsnap Synapse. (2024). What is the mechanism of Metyrosine? [Link]
-
DrugBank. alpha Methyltyrosine. [Link]
-
PubMed. Brogden, R. N., et al. (1981). alpha-Methyl-p-tyrosine: a review of its pharmacology and clinical use. Drugs, 21(2), 81-9. [Link]
-
DrugFuture. alpha-Methyl-m-tyrosine. [Link]
-
ACS Publications. Humphrey, C. E., et al. (2007). Optimized Synthesis of l-m-Tyrosine Suitable for Chemical Scale-Up. Organic Process Research & Development. [Link]
-
Patsnap Synapse. (2024). What is Metyrosine used for? [Link]
-
EMBL-EBI. alpha-methyl-L-tyrosine (CHEBI:6912). [Link]
-
New Drug Approvals. Tagged with α-Methyl-p-tyrosine. [Link]
-
New Drug Approvals. (2019). Metyrosine, Metirosine. [Link]
-
ACS Publications. Williams, R. M., et al. (1989). Organic Chemistry of L-Tyrosine. 1. General Synthesis of Chiral Piperazines from Amino Acids. Journal of Organic Chemistry. [Link]
- Google Patents. Stereoselective synthesis of metyrosine.
-
Drugs.com. MetyroSINE Monograph for Professionals. [Link]
-
PubChem. alpha-Methyl-p-tyrosine. National Institutes of Health. [Link]
-
PubChem. alpha-Methyl-m-tyrosine. National Institutes of Health. [Link]
- Google Patents. Resolution of racemic amino acids.
-
ResearchGate. (2021). Enantiomers and Their Resolution. [Link]
Sources
- 1. alpha-Methyl-m-tyrosine [drugfuture.com]
- 2. alpha-Methyl-m-tyrosine | C10H13NO3 | CID 2110 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. newdrugapprovals.org [newdrugapprovals.org]
- 4. WO2011053835A1 - Stereoselective synthesis of metyrosine - Google Patents [patents.google.com]
- 5. ALPHA-METHYL-L-P-TYROSINE synthesis - chemicalbook [chemicalbook.com]
- 6. researchgate.net [researchgate.net]
- 7. pubs.acs.org [pubs.acs.org]
